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Compound of Interest

Compound Name: Sulfo-cyanine5.5 amine potassium

Cat. No.: B15556736 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for researchers, scientists, and

drug development professionals handling Sulfo-cyanine5.5 amine potassium. Adherence to

these procedures is critical for ensuring laboratory safety and minimizing risk.

Chemical Identity:

Name: Sulfo-cyanine5.5 amine potassium

Synonyms: Sulfo-Cy5.5 amine potassium

Properties: A water-soluble, amine-containing, far-red fluorescent dye.[1][2][3] It is typically a

dark blue solid.[4] The amine group is reactive towards electrophiles.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling Sulfo-cyanine5.5 amine potassium.

The following table summarizes the required PPE for various laboratory tasks involving this

compound.
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Task
Eye and Face

Protection
Skin Protection

Respiratory

Protection

Weighing and

Aliquoting (Dry

Powder)

Chemical splash

goggles meeting ANSI

Z.87.1 standards. A

face shield is

recommended.[5][6]

100% cotton or flame-

resistant lab coat.[5]

Chemical-resistant

gloves (e.g., nitrile).[5]

Closed-toe shoes and

long pants.[5]

Work within a certified

chemical fume hood

to prevent inhalation

of dust particles.[5] If

a fume hood is not

available, a NIOSH-

approved respirator

for particulates is

required.[6]

Dissolving and

Solution Handling

Chemical splash

goggles meeting ANSI

Z.87.1 standards.[5][6]

100% cotton or flame-

resistant lab coat.[5]

Chemical-resistant

gloves (e.g., nitrile).[5]

Closed-toe shoes and

long pants.[5]

All work should be

conducted in a

certified chemical

fume hood to avoid

inhalation of aerosols.

[5]

Labeling Reactions

and Purification

Chemical splash

goggles meeting ANSI

Z.87.1 standards. A

face shield should be

worn if there is a

splash hazard.[5][6]

100% cotton or flame-

resistant lab coat.[5]

Chemical-resistant

gloves (e.g., nitrile).[5]

Closed-toe shoes and

long pants.[5]

Operations should be

performed within a

certified chemical

fume hood.[5]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of Sulfo-cyanine5.5 amine
potassium, from receipt to disposal.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dark, and dry place at -20°C for long-term storage.[2][4]
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Transportation can be at room temperature for up to 3 weeks.[2]

Ensure the container is tightly sealed and stored away from incompatible materials such as

strong oxidizing agents.[5]

Preparation and Handling
Engineering Controls: All work with Sulfo-cyanine5.5 amine potassium, especially with the

solid form, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.[5]

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as detailed

in the table above.

Weighing: To avoid creating dust, handle the solid powder carefully within the fume hood.

Use a dedicated spatula and weighing paper.

Dissolving: Sulfo-cyanine5.5 amine is water-soluble.[2][3] It is also soluble in DMF and

DMSO.[4] When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Experimental Use
The primary aliphatic amine group can be coupled with various electrophiles, such as

activated esters.[1][2]

Avoid using amine-containing buffers (e.g., Tris) in labeling reactions, as they will compete

for the reactive sites.[7]

Use appropriate reaction vessels and ensure they are properly labeled.

Decontamination
Wipe down all surfaces that may have come into contact with the chemical using an

appropriate cleaning agent.

Decontaminate all equipment used during the experiment.

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.lumiprobe.com/p/sulfo-cy55-amine
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Tert_butylnonan_5_amine.pdf
https://www.benchchem.com/product/b15556736?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Tert_butylnonan_5_amine.pdf
https://www.lumiprobe.com/p/sulfo-cy55-amine
https://www.chemsrc.com/en/amp/cas/2183440-45-9_1713911.html
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-amine-a270290
https://www.medchemexpress.com/sulfo-cyanine5-5-amine.html
https://www.lumiprobe.com/p/sulfo-cy55-amine
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Cyanine_Dyes_for_New_Researchers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of Sulfo-cyanine5.5 amine potassium and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: Do not mix cyanine dye waste with other chemical waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

[5]

Waste Collection:

Solid Waste: Collect unused Sulfo-cyanine5.5 amine potassium powder and any

contaminated consumables (e.g., weighing paper, gloves, pipette tips) in a clearly labeled,

sealed hazardous waste container.

Liquid Waste: Collect all solutions containing the dye in a designated, leak-proof, and

clearly labeled hazardous waste container.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name ("Sulfo-cyanine5.5 amine potassium"), and the associated hazards.

Storage: Store hazardous waste containers in a designated satellite accumulation area that

is secure and away from general laboratory traffic.[5]

Disposal: All hazardous waste must be disposed of through your institution's EHS-approved

hazardous waste management program.[5][8] Do not pour down the drain.[8][9]

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of Sulfo-cyanine5.5
amine potassium.
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Caption: Workflow for the safe handling of Sulfo-cyanine5.5 amine potassium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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